Cas no 74978-19-1 (Heptadecanoic acid,phenylmethyl ester)

Heptadecanoic acid,phenylmethyl ester structure
74978-19-1 structure
Product Name:Heptadecanoic acid,phenylmethyl ester
CAS No:74978-19-1
MF:C24H40O2
MW:360.573207855225
CID:557624
PubChem ID:522569
Update Time:2025-04-19

Heptadecanoic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptadecanoic acid,phenylmethyl ester
    • Benzyl heptadecanoate
    • Heptadecanoicacid,phenylm
    • 74978-19-1
    • Benzyl heptadecanoate #
    • DTXSID40335000
    • XFIKDNCHPGLFLR-UHFFFAOYSA-N
    • Heptadecanoic acid, phenylmethyl ester
    • SCHEMBL6832768
    • Inchi: 1S/C24H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-24(25)26-22-23-19-16-15-17-20-23/h15-17,19-20H,2-14,18,21-22H2,1H3
    • InChI Key: XFIKDNCHPGLFLR-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 360.303
  • Monoisotopic Mass: 360.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 18
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Heptadecanoic acid,phenylmethyl ester Related Literature

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